9alpha,11,12-Trihydroxydrim-7-en-6-one
9alpha,11,12-Trihydroxydrim-7-en-6-one
(4S,4aS,8aS)-4-hydroxy-3,4-bis(hydroxymethyl)-4a,8,8-trimethyl-5,6,7,8a-tetrahydronaphthalen-1-one is a natural product found in Aspergillus ustus with data available.
Brand Name:
Vulcanchem
CAS No.:
192566-65-7
VCID:
VC21233480
InChI:
InChI=1S/C15H24O4/c1-13(2)5-4-6-14(3)12(13)11(18)7-10(8-16)15(14,19)9-17/h7,12,16-17,19H,4-6,8-9H2,1-3H3/t12-,14-,15+/m0/s1
SMILES:
CC1(CCCC2(C1C(=O)C=C(C2(CO)O)CO)C)C
Molecular Formula:
C15H24O4
Molecular Weight:
268.35 g/mol
9alpha,11,12-Trihydroxydrim-7-en-6-one
CAS No.: 192566-65-7
Cat. No.: VC21233480
Molecular Formula: C15H24O4
Molecular Weight: 268.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (4S,4aS,8aS)-4-hydroxy-3,4-bis(hydroxymethyl)-4a,8,8-trimethyl-5,6,7,8a-tetrahydronaphthalen-1-one is a natural product found in Aspergillus ustus with data available. |
|---|---|
| CAS No. | 192566-65-7 |
| Molecular Formula | C15H24O4 |
| Molecular Weight | 268.35 g/mol |
| IUPAC Name | (4S,4aS,8aS)-4-hydroxy-3,4-bis(hydroxymethyl)-4a,8,8-trimethyl-5,6,7,8a-tetrahydronaphthalen-1-one |
| Standard InChI | InChI=1S/C15H24O4/c1-13(2)5-4-6-14(3)12(13)11(18)7-10(8-16)15(14,19)9-17/h7,12,16-17,19H,4-6,8-9H2,1-3H3/t12-,14-,15+/m0/s1 |
| Standard InChI Key | XDCICCSDIUXWSU-AEGPPILISA-N |
| Isomeric SMILES | C[C@]12CCCC([C@@H]1C(=O)C=C([C@@]2(CO)O)CO)(C)C |
| SMILES | CC1(CCCC2(C1C(=O)C=C(C2(CO)O)CO)C)C |
| Canonical SMILES | CC1(CCCC2(C1C(=O)C=C(C2(CO)O)CO)C)C |
| Appearance | Powder |
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